3-(2-chlorobenzyl)-5-methylbenzo[d]oxazol-2(3H)-one

• IUPAC Name: 3-[(2-chlorophenyl)methyl]-5-methyl-1,3-benzoxazol-2-one
• InChI: InChI=1S/C15H12ClNO2/c1-10-6-7-14-13(8-10)17(15(18)19-14)9-11-4-2-3-5-12(11)16/h2-8H,9H2,1H3
• InChI Key: ZWQQKPGNWSBUOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=O)N2CC3=CC=CC=C3Cl
• Molecular Formula: C15H12ClNO2
• Molecular Weight: 273.71 g/mol
• CAS No.: 839680-41-0

Description

3-(2-chlorobenzyl)-5-methylbenzo[d]oxazol-2(3H)-one is a useful research compound. Its molecular formula is C15H12ClNO2 and its molecular weight is 273.72. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary target of this compound is the COX-2 enzyme . This enzyme is involved in the production of prostaglandins, which play a key role in inflammation and pain.

Mode of Action

The compound interacts with the COX-2 enzyme, inhibiting its activity . This inhibition prevents the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation and pain.

Biochemical Pathways

The compound affects the arachidonic acid pathway . By inhibiting the COX-2 enzyme, it prevents the production of prostaglandins from arachidonic acid. This results in a decrease in inflammation and pain.

Pharmacokinetics

They are metabolized in the liver and excreted in the urine .

Result of Action

The inhibition of the COX-2 enzyme leads to a reduction in the production of prostaglandins. This results in a decrease in inflammation and pain . The compound has shown significant anti-inflammatory potential in studies .

Safety and Hazards

The safety and hazards associated with benzoxazole derivatives can vary depending on the specific compound. It’s always important to refer to the relevant safety data sheets for specific information.

Future Directions

Benzoxazoles and their derivatives have wide-ranging applications in the field of pharmaceuticals and various biological systems. Therefore, the development of new synthetic methods and the exploration of their biological activities are areas of ongoing research.